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Compound of Interest

Compound Name: Boron potassium oxide (B5KO8)

Cat. No.: B080282 Get Quote

Introduction

B5KO8, chemically known as potassium pentaborate (KB₅O₈), is a crystalline material

belonging to the borate family. While its primary applications have traditionally been in areas

such as welding fluxes and as a precursor for other boron compounds, its nonlinear optical

(NLO) properties have garnered interest for use in optoelectronic devices, particularly for

frequency conversion of laser light.[1] However, for any material to be successfully integrated

into an electronic or optoelectronic device, its long-term stability under various operating

conditions is a critical consideration.

This guide provides a comparative assessment of the long-term stability of B5KO8,

benchmarking it against relevant alternative materials used in similar applications. For its role

as an NLO crystal, it is compared with other borate crystals such as Beta-Barium Borate (BBO)

and Lithium Triborate (LBO), as well as the widely used Potassium Dihydrogen Phosphate

(KDP). In the broader context of borate materials in electronics, where borosilicate glass is a

key player in packaging and substrates, a comparison is made with Alumina (Al₂O₃), a

standard ceramic substrate material.

Long-Term Stability of B5KO8 and NLO Crystal
Alternatives
The long-term stability of NLO crystals is paramount for the reliable performance of

optoelectronic devices. Degradation can manifest as a reduction in optical transparency, a
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decrease in the efficiency of nonlinear frequency conversion, or even catastrophic optical

damage. The primary factors influencing the stability of these crystals are environmental

conditions (temperature and humidity), and exposure to high-intensity laser radiation,

especially in the ultraviolet (UV) spectrum.

Quantitative Stability Data

Property
B5KO8
(Potassium
Pentaborate)

BBO (Beta-
Barium
Borate)

LBO (Lithium
Triborate)

KDP
(Potassium
Dihydrogen
Phosphate)

Hygroscopicity

Can absorb

moisture in

humid

environments[2]

[3]

Slightly

hygroscopic
Non-hygroscopic

Highly

hygroscopic[4]

Thermal Stability

Loses water of

crystallization

starting at

~105°C[2]

Phase transition

to α-phase at

925°C[4][5]

High thermal

stability[6]

Decomposes at

elevated

temperatures

UV Degradation
Data not readily

available

Susceptible to

UV-induced

degradation and

absorption center

formation[7][8]

High resistance

to UV radiation

Susceptible to

UV degradation

Laser Damage

Threshold

(GW/cm² for

1064 nm, 10 ns

pulses)

Data not readily

available
~15 ~25 ~20
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A comprehensive assessment of the long-term stability of NLO crystals involves a series of

accelerated aging and performance degradation tests.

Protocol 1: Environmental Stability Testing (Hygroscopicity and Thermal Cycling)

Objective: To evaluate the impact of humidity and temperature fluctuations on the crystal's

physical integrity and optical properties.

Methodology:

Place crystal samples in a climate chamber.

Subject the samples to controlled cycles of varying relative humidity (e.g., 20% to 80%

RH) and temperature (e.g., -20°C to 85°C).

Periodically remove samples and characterize their surface quality using optical

microscopy for any signs of degradation (e.g., fogging, dissolution).

Measure the optical transmission spectrum to quantify any changes in transparency.

For NLO crystals, measure the Second Harmonic Generation (SHG) efficiency to assess

any degradation in nonlinear optical performance.

Protocol 2: UV Radiation and High-Power Laser Durability Testing

Objective: To determine the crystal's resistance to degradation from high-energy photons

and intense laser fields.

Methodology:

Expose the crystal to a high-repetition-rate UV laser (e.g., 266 nm) at various power

densities.[7][8]

Monitor the transmission of the UV laser through the crystal over time to detect any

induced absorption.

Measure the SHG efficiency periodically to quantify any performance degradation.
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Determine the laser-induced damage threshold (LIDT) by progressively increasing the

laser fluence until damage is observed.
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Degradation pathway for NLO crystals.
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While B5KO8 itself is not a primary material for electronic packaging, the broader family of

borate materials, specifically borosilicate glass, is extensively used for substrates, hermetic

seals, and in glass-frit bonding. Its long-term stability is crucial for the reliability of packaged

electronic components. Here, we compare its stability with that of alumina (Al₂O₃), a widely

used ceramic for similar applications.

Quantitative Stability Data

Property Borosilicate Glass Alumina (Aluminum Oxide)

Coefficient of Thermal

Expansion (CTE) (µm/m-K)
3.3 - 5.1[9] 6.7 - 8.2[9]

Maximum Service Temperature

(°C)
~360[9] 650 - 1730[9]

Thermal Shock Resistance

(°C)
~160[9] 200 - 300[9]

Chemical Durability (Water

Corrosion)

High, but susceptible to

hydrolysis over long

periods[10][11]

Very high, highly inert

Dielectric Strength (kV/mm) 5.0 - 34[9] 8.9 - 12[9]

Experimental Protocols for Substrate and Packaging Material Stability

Protocol 3: Accelerated Thermal Aging

Objective: To assess the impact of prolonged exposure to high temperatures on the

material's mechanical and electrical properties.

Methodology:

Place material samples in a high-temperature oven at a constant elevated temperature

(e.g., 150°C for borosilicate glass, higher for alumina).

After extended periods (e.g., 100, 500, 1000 hours), remove samples.
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Measure key mechanical properties such as flexural strength and hardness to detect any

changes.

Measure electrical properties, including dielectric constant and dielectric strength, to

evaluate insulation integrity.

Protocol 4: Chemical Durability Testing (Hydrolytic Resistance)

Objective: To determine the material's resistance to corrosion in an aqueous environment.

Methodology (based on ISO 719 for glass):

Prepare 2g of the material as grains of a specific size (300-500 µm).

Immerse the grains in 50 ml of deionized water at 98°C for 60 minutes.

Titrate 25 ml of the resulting solution with a 0.01 mol/l HCl solution.

The volume of HCl required for neutralization provides a quantitative measure of the

material leached into the water, indicating its hydrolytic resistance.

Experimental Workflow for Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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